5'-Acetamido-2'-carboxy-4-dimethylamino-2-hydroxybenzophenone

Description

5'-Acetamido-2'-carboxy-4-dimethylamino-2-hydroxybenzophenone, often abbreviated as ADB, is a synthetic compound with notable biological activity. It's used extensively in scientific research, particularly in the fields of chemistry and biology. Its molecular weight is 342.3 g/mol, and its CAS No. is 166442-37-1. Synonyms for the compound include 4-(Acetylamino)-2-[4-(dimethylamino)-2-hydroxybenzoyl]benzoic acid and 4-(Acetylamino)-2-{[4-(Dimethylamino)-2-Hydroxyphenyl]Carbonyl}Benzoic Acid .

ADB can undergo several types of chemical reactions, including oxidation, reduction, and substitution. In proteomics research, it serves as a reagent for studying protein interactions and functions. Due to its unique structure, it is also a candidate for drug development and testing in medicinal chemistry. The compound's mechanism of action involves interaction with specific molecular targets, such as enzymes or receptors, where its functional groups facilitate hydrogen bonds and other interactions, modulating their activity and leading to various biological effects.

Similar compounds include 4-Acetamido-2-hydroxybenzophenone, 2-Carboxy-4-dimethylamino-2-hydroxybenzophenone and 4-Dimethylamino-2-hydroxybenzophenone. However, 5’-Acetamido-2’-carboxy-4-dimethylamino-2-hydroxybenzophenone is unique due to the presence of all four functional groups (acetamido, carboxy, dimethylamino, and hydroxy), which confer specific chemical and biological properties not found in the listed similar compounds.

• CAS No.: 166442-37-1
• Product Name: 5'-Acetamido-2'-carboxy-4-dimethylamino-2-hydroxybenzophenone
• Molecular Formula: C18H18N2O5
• Molecular Weight: 342.3 g/mol
• IUPAC Name: 4-acetamido-2-[4-(dimethylamino)-2-hydroxybenzoyl]benzoic acid
• Standard InChI: InChI=1S/C18H18N2O5/c1-10(21)19-11-4-6-13(18(24)25)15(8-11)17(23)14-7-5-12(20(2)3)9-16(14)22/h4-9,22H,1-3H3,(H,19,21)(H,24,25)
• Standard InChIKey: WCNJYYOJSXOYND-UHFFFAOYSA-N
• SMILES: CC(=O)NC1=CC(=C(C=C1)C(=O)O)C(=O)C2=C(C=C(C=C2)N(C)C)O
• Canonical SMILES: CC(=O)NC1=CC(=C(C=C1)C(=O)O)C(=O)C2=C(C=C(C=C2)N(C)C)O
• Synonyms: 4-(Acetylamino)-2-[4-(dimethylamino)-2-hydroxybenzoyl]benzoic Acid
• PubChem Compound: 4396772
• Last Modified: Sep 16 2023